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Compound of Interest

Compound Name: Ethyl 3,5-dihydroxybenzoate

Cat. No.: B009963

An In-Depth Technical Guide to Ethyl 3,5-dihydroxybenzoate

CAS Number: 4142-98-7

This technical guide provides a comprehensive overview of Ethyl 3,5-dihydroxybenzoate,
also known as a-Resorcylic acid ethyl ester, tailored for researchers, scientists, and
professionals in drug development. This document details its physicochemical properties,
synthesis and purification protocols, spectroscopic data, and known biological activities.

Physicochemical and Safety Data

Ethyl 3,5-dihydroxybenzoate is a dihydroxybenzoic ester that serves as a valuable starting
reagent in organic synthesis.[1][2] Its core properties are summarized below.

Table 1: Physicochemical Properties of Ethyl 3,5-dihydroxybenzoate
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Property Value Source(s)
CAS Number 4142-98-7 [2]
Molecular Formula CoH1004 [3]
Molecular Weight 182.17 g/mol [2]
White to light yellow crystalline
Appearance [31[4]
powder
Melting Point 127-130 °C [2][5]

Boiling Point (Predicted)

356.2 + 12.0 °C at 760 mmHg

[3]

Density (Predicted) 1.294 + 0.06 g/cm3 [3]
pKa (Predicted) 8.68 £0.10 [3]
Flash Point (Predicted) 146.1 °C [3]

InChl Key

APHYVLPIZUVDTK-
UHFFFAOYSA-N

[2]

SMILES

CCOC(=0)clcc(O)cc(O)cl

[2]

Table 2: Solubility Data
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Solvent System Solubility Source(s)

100 mg/mL (548.92 mM) with
DMSO ) ) [1]
ultrasonic assistance

> 2.5 mg/mL (13.72 mM) in
In Vivo Formulation 1 10% DMSO, 40% PEG300, [1]
5% Tween-80, 45% Saline

> 2.5 mg/mL (13.72 mM) in
In Vivo Formulation 2 10% DMSO, 90% (20% SBE- [1]
B-CD in Saline)

) ] > 2.5 mg/mL (13.72 mM) in
In Vivo Formulation 3 ] [1]
10% DMSO, 90% Corn QOil

Water Slightly soluble [3]

Ethanol, Ethers, Chloroform Soluble [3]

Table 3: Safety and Hazard Information
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Identifier Code(s) Description Source(s)
) GHSO07 (Exclamation
GHS Pictogram [2]
Mark)
Signal Word Warning [2]
Harmful if swallowed,
Causes skin irritation,
H302, H315, H319, _
Hazard Statements Causes serious eye [2]

H335

irritation, May cause

respiratory irritation.

Precautionary

Statements

P261, P264, P271,
P301+P312,
P302+P352,
P305+P351+P338

Avoid breathing dust,
Wash skin thoroughly
after handling, Use
only outdoors or in a
well-ventilated area,
IF SWALLOWED: Call
a POISON
CENTER/doctor if you
feel unwell, IF ON
SKIN: Wash with
plenty of water, IF IN
EYES: Rinse

cautiously with water

[2]

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Hazard Classifications

Acute Tox. 4 (Oral),
Eye Irrit. 2, Skin Irrit.
2,STOTSE 3

[2]

Synthesis and Purification
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The most common method for synthesizing Ethyl 3,5-dihydroxybenzoate is through the
Fischer-Speier esterification of 3,5-dihydroxybenzoic acid.[2][6][7] This acid-catalyzed reaction
uses an excess of ethanol to drive the equilibrium towards the ester product.

Experimental Protocol: Fischer-Speier Esterification

Materials:

o 3,5-Dihydroxybenzoic acid (a-resorcylic acid)

» Absolute ethanol

e Concentrated sulfuric acid (Hz2SOa4)

o Diethyl ether

o Saturated sodium bicarbonate (NaHCOs) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
o Deionized water

e Round-bottom flask with reflux condenser, heating mantle, separatory funnel, rotary
evaporator

Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 308 g of 3,5-dihydroxybenzoic acid in 1000
mL of absolute ethanol.[6]

o Catalyst Addition: Carefully add 25 mL of concentrated sulfuric acid to the solution while
stirring.[6]

o Reflux: Attach a reflux condenser and heat the mixture to boiling. Maintain a gentle reflux for
20 hours.[6] The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).
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Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the excess ethanol using a rotary evaporator.[6]

Extraction: Pour the resulting residue into a large volume of water and transfer the mixture to
a separatory funnel. Extract the aqueous mixture with diethyl ether (3 x volume of aqueous
layer).[6]

Washing: Combine the organic extracts. Wash the ether phase sequentially with a saturated
sodium bicarbonate solution to neutralize any unreacted acid, followed by deionized water to
remove any remaining salts.[6]

Drying and Evaporation: Dry the etheral phase over anhydrous magnesium sulfate.[6] Filter
off the drying agent and evaporate the ether using a rotary evaporator to yield the crude
product.

Purification: The resulting residue, which should crystallize upon cooling, can be further
purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl
acetate/hexane) to obtain pure Ethyl 3,5-dihydroxybenzoate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b009963?utm_src=pdf-body-img
https://www.benchchem.com/product/b009963?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ethyl-3-5-dihydroxybenzoate.html
https://www.sigmaaldrich.com/DE/de/product/aldrich/541087
https://www.chembk.com/en/chem/Ethyl%203,5-dihydroxybenzoate
https://www.medchemexpress.cn/ethyl-3-5-dihydroxybenzoate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2669973.htm
https://prepchem.com/a-ethyl-3-5-dihydroxybenzoate/
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://www.benchchem.com/product/b009963#ethyl-3-5-dihydroxybenzoate-cas-number
https://www.benchchem.com/product/b009963#ethyl-3-5-dihydroxybenzoate-cas-number
https://www.benchchem.com/product/b009963#ethyl-3-5-dihydroxybenzoate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b009963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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